methyl 3-nitro-4-[(4-phenyl-1H-imidazol-2-yl)thio]benzoate

• IUPAC Name: methyl 3-nitro-4-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]benzoate
• InChI: InChI=1S/C17H13N3O4S/c1-24-16(21)12-7-8-15(14(9-12)20(22)23)25-17-18-10-13(19-17)11-5-3-2-4-6-11/h2-10H,1H3,(H,18,19)
• InChI Key: JNFVDTWJQMRGHP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)SC2=NC=C(N2)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H13N3O4S
• Molecular Weight: 355.4 g/mol

Description

Imidazole, a component of your compound, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known as 1, 3-diazole and is amphoteric in nature, showing both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The synthesis of imidazole-containing compounds often involves the formation of bonds during the creation of the imidazole ring. The utility of these methodologies is based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on the specific compound and its biological activity. For example, some imidazole derivatives show antimicrobial potential.

Future Directions

The development of new drugs often involves the synthesis of novel imidazole derivatives due to their broad range of chemical and biological properties. Therefore, research into new synthesis methods and the potential biological activities of these compounds is a key area of future study.